Cas no 2172063-52-2 (2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonamide)

• Product Name: 2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonamide
• CAS No: 2172063-52-2
• MF: C₇H₆N₄O₄S
• MW: 242.211939334869
• CID: 6269631
• PubChem ID: 165588267
• Update Time: 2025-05-20

2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonamide
• 2172063-52-2
• EN300-1617553
• 2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonamide

• Inchi： 1S/C7H6N4O4S/c8-16(14,15)3-1-4-5(9-2-3)10-7(13)11-6(4)12/h1-2H,(H2,8,14,15)(H2,9,10,11,12,13)
• InChI Key： DSXZCHLVRMMSFD-UHFFFAOYSA-N
• SMILES： S(C1=CN=C2C(C(NC(N2)=O)=O)=C1)(N)(=O)=O

Computed Properties

• Exact Mass: 242.01097586g/mol
• Monoisotopic Mass: 242.01097586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 140Ų

Additional information on 2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonamide

Introduction to 2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonamide (CAS No. 2172063-52-2)

2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonamide, with the CAS number 2172063-52-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonamide includes a pyrido[2,3-d]pyrimidine core with a sulfonamide group attached at the 6-position. The presence of the sulfonamide moiety is particularly noteworthy as it confers specific pharmacological properties and enhances the compound's solubility and bioavailability. The dioxo functionalities at positions 2 and 4 further contribute to the compound's stability and reactivity.

Recent studies have highlighted the potential of 2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonamide in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation and survival. Specifically, it has been found to target kinases such as Aurora kinase and Polo-like kinase (PLK), which are crucial for cell cycle regulation and mitosis.

In addition to its antitumor properties, 2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonamide has also demonstrated significant anti-inflammatory effects. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonamide has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in plasma. These properties make it suitable for oral administration in clinical settings. Furthermore, its low toxicity profile in animal models suggests that it may have a favorable safety margin when used in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonamide in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings have paved the way for further clinical investigations to explore its potential as a therapeutic agent.

The synthesis of 2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of an appropriate amine with a sulfonic acid chloride followed by cyclization to form the pyrido[2,3-d]pyrimidine core. Advanced synthetic methods such as microwave-assisted synthesis and catalytic approaches have been employed to optimize the production process.

In conclusion, 2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonamide (CAS No. 2172063-52-2) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and clinical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses in treating various diseases.